Cas no 13090-20-5 (2a,6b-Diazacyclopenta[cd]pentalene)

• Product Name: 2a,6b-Diazacyclopenta[cd]pentalene
• CAS No: 13090-20-5
• MF: C₈H₆N₂
• MW: 130.146641254425
• CID: 185056
• PubChem ID: 21019585
• Update Time: 2025-04-19

2a,6b-Diazacyclopenta[cd]pentalene Chemical and Physical Properties

Names and Identifiers

• 2a,6b-Diazacyclopenta[cd]pentalene
• 8-Azacycl[2.2.2]azine
• CTK0H9450
• DTXSID60610220
• 13090-20-5
• SCHEMBL13404808

• Inchi： 1S/C8H6N2/c1-2-8-4-6-9-5-3-7(1)10(8)9/h1-6H
• InChI Key： MYPRJQFLVBPJIL-UHFFFAOYSA-N
• SMILES： N12C3=CC=C1C=CN2C=C3

Computed Properties

• Exact Mass: 130.053098200g/mol
• Monoisotopic Mass: 130.053098200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 8.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrazoles Pyrrolopyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrazoles